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Ethyl nonanoate Ethyl nonanoate Ethyl nonanoate is a fatty acid ethyl ester of nonanoic acid. It has a role as a metabolite. It is functionally related to a nonanoic acid.
Ethyl nonanoate is a natural product found in Citrus iyo, Opuntia ficus-indica, and other organisms with data available.
Ethyl nonanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 123-29-5
VCID: VC20990314
InChI: InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3
SMILES: CCCCCCCCC(=O)OCC
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol

Ethyl nonanoate

CAS No.: 123-29-5

Cat. No.: VC20990314

Molecular Formula: C11H22O2

Molecular Weight: 186.29 g/mol

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Ethyl nonanoate - 123-29-5

Specification

Description Ethyl nonanoate is a fatty acid ethyl ester of nonanoic acid. It has a role as a metabolite. It is functionally related to a nonanoic acid.
Ethyl nonanoate is a natural product found in Citrus iyo, Opuntia ficus-indica, and other organisms with data available.
Ethyl nonanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 123-29-5
Molecular Formula C11H22O2
Molecular Weight 186.29 g/mol
IUPAC Name ethyl nonanoate
Standard InChI InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3
Standard InChI Key BYEVBITUADOIGY-UHFFFAOYSA-N
SMILES CCCCCCCCC(=O)OCC
Canonical SMILES CCCCCCCCC(=O)OCC
Boiling Point 119.00 °C. @ 23.00 mm Hg
Melting Point -44.5 °C

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